Cas no 184032-06-2 (Borate(1-),hydrotris[3-(5-methyl-1H-pyrazol-3-yl-kN1)pyridinato]-, potassium, (T-4)- (9CI))

• Product Name: Borate(1-),hydrotris[3-(5-methyl-1H-pyrazol-3-yl-kN1)pyridinato]-, potassium, (T-4)- (9CI)
• CAS No: 184032-06-2
• MF: C₂₇H₂₄BKN₉
• MW: 524.449064254761
• MDL: MFCD01862446
• CID: 114231
• PubChem ID: 118855780
• Update Time: 2025-04-18

Borate(1-),hydrotris[3-(5-methyl-1H-pyrazol-3-yl-kN1)pyridinato]-, potassium, (T-4)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Borate(1-),hydrotris[3-(5-methyl-1H-pyrazol-3-yl-kN1)pyridinato]-, potassium, (T-4)- (9CI)
• PotassiuM hydrotris (3-(3-pyridyl)-5-Methylpyrazol-1-yl)borate
• POTASSIUM HYDROTRIS(3-(3-PYRIDYL)-5-METHYLPYRAZOL-1-YL)BORATE
• Potassiumhydrotris(3-(3-pyridyl)-5-methylpyrazol-1-yl)borate,97%
• MFCD01862446
• potassium;tris(5-methyl-3-pyridin-3-ylpyrazol-1-yl)boron(1-)
• 184032-06-2

• MDL： MFCD01862446
• Inchi： 1S/C27H24BN9.K/c1-19-13-25(22-7-4-10-29-16-22)32-35(19)28(36-20(2)14-26(33-36)23-8-5-11-30-17-23)37-21(3)15-27(34-37)24-9-6-12-31-18-24;/h4-18H,1-3H3;/q-1;+1
• InChI Key： DGFWQPAJQMDSFQ-UHFFFAOYSA-N
• SMILES： [K+].N1([B-](N2C(C)=CC(C3C=NC=CC=3)=N2)N2C(C)=CC(C3C=NC=CC=3)=N2)C(C)=CC(C2C=NC=CC=2)=N1 |^1:2|

Computed Properties

• Exact Mass: 524.18800
• Monoisotopic Mass: 524.1884785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 307
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: Not determined
• Melting Point: 263°C
• PSA: 92.13000
• LogP: 4.31690
• Solubility: Not determined